Cas no 1803601-35-5 (3-(1-benzyl-1H-1,2,4-triazol-3-yl)morpholine)

• Product Name: 3-(1-benzyl-1H-1,2,4-triazol-3-yl)morpholine
• CAS No: 1803601-35-5
• MF: C₁₃H₁₆N₄O
• MW: 244.292342185974
• MDL: MFCD28383982
• CID: 4617465
• PubChem ID: 110209429
• Update Time: 2025-08-01

3-(1-benzyl-1H-1,2,4-triazol-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 3-[1-(phenylmethyl)-1H-1,2,4-triazol-3-yl]-
• 3-(1-Benzyl-1H-1,2,4-triazol-3-yl)morpholine
• 3-(1-benzyl-1H-1,2,4-triazol-3-yl)morpholine

• MDL： MFCD28383982
• Inchi： 1S/C13H16N4O/c1-2-4-11(5-3-1)8-17-10-15-13(16-17)12-9-18-7-6-14-12/h1-5,10,12,14H,6-9H2
• InChI Key： VSVWEXVHQNNNCH-UHFFFAOYSA-N
• SMILES： N1CCOCC1C1N=CN(CC2=CC=CC=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(1-benzyl-1H-1,2,4-triazol-3-yl)morpholine

Research Briefing on 3-(1-benzyl-1H-1,2,4-triazol-3-yl)morpholine (CAS: 1803601-35-5) in Chemical Biology and Pharmaceutical Applications

3-(1-benzyl-1H-1,2,4-triazol-3-yl)morpholine (CAS: 1803601-35-5) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique triazole-morpholine hybrid structure, has shown promising potential in various therapeutic applications, including kinase inhibition, antimicrobial activity, and central nervous system (CNS) modulation. The following briefing synthesizes the latest research findings and developments related to this compound, with a focus on its molecular mechanisms, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the role of 3-(1-benzyl-1H-1,2,4-triazol-3-yl)morpholine as a potent inhibitor of specific kinase targets, particularly those involved in inflammatory and oncogenic pathways. In vitro and in vivo experiments have demonstrated its ability to selectively bind to and inhibit key kinases, such as PI3K and mTOR, which are critical regulators of cell proliferation and survival. These findings suggest its potential utility in the development of targeted therapies for cancers and autoimmune disorders. Furthermore, the compound's structural features, including the benzyl-triazole moiety, contribute to its enhanced binding affinity and metabolic stability, making it a promising candidate for further optimization.

In addition to its kinase inhibitory properties, 3-(1-benzyl-1H-1,2,4-triazol-3-yl)morpholine has exhibited notable antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. Mechanistic studies indicate that the compound disrupts bacterial cell wall synthesis by interfering with essential enzymes involved in peptidoglycan biosynthesis. This dual functionality—kinase inhibition and antimicrobial action—positions the compound as a versatile scaffold for multifunctional drug development. Researchers are currently exploring its potential in combination therapies to address drug-resistant infections and comorbid conditions.

The pharmacokinetic profile of 3-(1-benzyl-1H-1,2,4-triazol-3-yl)morpholine has also been a subject of recent investigation. Preclinical studies in rodent models have revealed favorable absorption and distribution characteristics, with significant penetration into the CNS. This property is particularly relevant for its potential application in neurological disorders, such as Alzheimer's disease and Parkinson's disease, where modulation of neuroinflammatory pathways is a therapeutic target. However, challenges related to its metabolism and potential off-target effects necessitate further structural optimization and toxicological evaluation.

Ongoing research efforts are focused on elucidating the compound's structure-activity relationships (SAR) to enhance its selectivity and efficacy. Computational modeling and high-throughput screening are being employed to identify derivatives with improved pharmacological profiles. Collaborative initiatives between academic institutions and pharmaceutical companies aim to accelerate the translation of these findings into clinical trials, with preliminary data expected within the next two years.

In conclusion, 3-(1-benzyl-1H-1,2,4-triazol-3-yl)morpholine (CAS: 1803601-35-5) represents a promising chemical entity with multifaceted therapeutic potential. Its unique structural features and broad-spectrum activity underscore its value as a lead compound in drug discovery. Future research should prioritize the optimization of its pharmacokinetic and safety profiles to facilitate its progression into clinical development. This compound exemplifies the innovative approaches driving advancements in chemical biology and precision medicine.